Cas no 660-44-6 (3-(trifluoromethyl)sulfanylbenzonitrile)

• Product Name: 3-(trifluoromethyl)sulfanylbenzonitrile
• CAS No: 660-44-6
• MF: C₈H₄F₃NS
• MW: 203.184270858765
• MDL: MFCD00236339
• CID: 820711
• PubChem ID: 2777861
• Update Time: 2026-04-29

3-(trifluoromethyl)sulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethylthio)benzonitrile
• 3-[(TRIFLUOROMETHYL)THIO]BENZONITRILE
• 3-(trifluoromethyl)sulfanylbenzonitrile

• MDL： MFCD00236339
• Inchi： InChI=1S/C8H4F3NS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4H
• InChI Key： CIIUZJBOSHGHSN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)SC(F)(F)F)C#N

Computed Properties

• Exact Mass: 203.00172
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 23.79

3-(trifluoromethyl)sulfanylbenzonitrile Security Information

• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：R20/21/22
• Safety Term：S26;S36